Cas no 2034205-32-6 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide
• CAS No: 2034205-32-6
• MF: C₁₆H₁₈N₂O₃
• MW: 286.3257
• CID: 5347373
• Update Time: 2023-11-21

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N,5-dimethyl-1,2-oxazole-3-carboxamide
• N-(isochroman-3-ylmethyl)-N,5-dimethylisoxazole-3-carboxamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C16H18N2O3/c1-11-7-15(17-21-11)16(19)18(2)9-14-8-12-5-3-4-6-13(12)10-20-14/h3-7,14H,8-10H2,1-2H3
• InChI Key： POBDHUOYFLZYJW-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C([H])([H])N(C(C1C([H])=C(C([H])([H])[H])ON=1)=O)C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 2
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans